Cas no 1804269-95-1 (Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate
• CAS No: 1804269-95-1
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4950590
• Update Time: 2025-10-22

Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate

• Inchi： 1S/C13H14Br2O3/c1-3-18-13(17)11-9(7-14)5-4-6-10(11)12(15)8(2)16/h4-6,12H,3,7H2,1-2H3
• InChI Key： GVXCVZVNULXKOW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CBr)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate

Comprehensive Overview of Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate (CAS No. 1804269-95-1)

Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate (CAS No. 1804269-95-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both bromomethyl and bromo-2-oxopropyl functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, aligning with current trends in sustainable and efficient synthetic methodologies.

The compound's significance has grown due to increasing demand for high-purity intermediates in drug discovery. With the rise of AI-driven molecular design and green chemistry, Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate is frequently discussed in forums focusing on structure-activity relationships (SAR) and catalysis optimization. Its CAS No. 1804269-95-1 is often searched alongside terms like "benzoate derivatives applications" and "brominated compounds synthesis", reflecting its relevance in modern organic chemistry.

From a technical perspective, the compound's dual bromine functionality enables selective modifications, a feature highly sought after in peptide conjugation and material science. Recent studies highlight its potential in bioconjugation techniques, a hotspot in targeted drug delivery research. Analytical methods such as HPLC and NMR are typically employed to verify its purity, a critical factor given its role in high-value chemical synthesis.

Environmental and safety considerations are also prominent in discussions about 1804269-95-1. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in laboratory safety manuals. This aligns with broader industry shifts toward responsible chemical management and waste reduction, topics frequently queried in academic and industrial search engines.

In summary, Ethyl 2-(1-bromo-2-oxopropyl)-6-(bromomethyl)benzoate represents a versatile tool for chemists exploring advanced synthetic routes. Its combination of reactivity and stability positions it at the intersection of innovative material development and life sciences, ensuring continued interest in both commercial and research sectors.